3-(2,4,6-Trimethoxyphenyl)prop-2-en-1-amine

• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: (E)-3-(2,4,6-trimethoxyphenyl)prop-2-en-1-amine
• InChI: InChI=1S/C12H17NO3/c1-14-9-7-11(15-2)10(5-4-6-13)12(8-9)16-3/h4-5,7-8H,6,13H2,1-3H3/b5-4+
• InChI Key: IMRJLIJXYKPRHH-SNAWJCMRSA-N
• Isomeric SMILES: COC1=CC(=C(C(=C1)OC)/C=C/CN)OC
• Canonical SMILES: COC1=CC(=C(C(=C1)OC)C=CCN)OC

Description

3-(2,4,6-Trimethoxyphenyl)prop-2-en-1-amine is an organic compound characterized by the presence of a trimethoxyphenyl group attached to a prop-2-en-1-amine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,4,6-Trimethoxyphenyl)prop-2-en-1-amine typically involves the Claisen-Schmidt condensation reaction. This reaction is carried out in a basic medium, where an aldehyde and a ketone react to form the desired chalcone derivative . The reaction conditions often include the use of ethanol as a solvent and a base such as sodium hydroxide to facilitate the condensation process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

3-(2,4,6-Trimethoxyphenyl)prop-2-en-1-amine undergoes various chemical reactions, including:

Oxidation: This reaction can convert the amine group into a nitro group or other oxidized forms.

Reduction: The compound can be reduced to form different amine derivatives.

Substitution: The methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Various nucleophiles can be used for substitution reactions, depending on the desired product.

Major Products Formed

The major products formed from these reactions include various substituted amines, nitro compounds, and other derivatives depending on the specific reaction conditions and reagents used .

Scientific Research Applications

3-(2,4,6-Trimethoxyphenyl)prop-2-en-1-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound has been studied for its potential biological activities, including antinociceptive, anti-inflammatory, and hypoglycemic effects.

Medicine: Research has explored its potential as a therapeutic agent for various diseases, including diabetes and cancer.

Industry: The compound is used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(2,4,6-Trimethoxyphenyl)prop-2-en-1-amine involves its interaction with various molecular targets and pathways. For example, it has been shown to inhibit the production of nitric oxide in certain cell lines, indicating its potential anti-inflammatory properties . Molecular docking studies have suggested that the compound has a high affinity for enzymes such as COX-1 and TRPA1 channels .

Comparison with Similar Compounds

Similar Compounds

(E)-1-(2,4,6-Trimethoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one: This compound shares a similar structure but with an additional methoxyphenyl group.

Heterocyclic chalcone derivatives: These compounds have similar structural features and biological activities.

Uniqueness

3-(2,4,6-Trimethoxyphenyl)prop-2-en-1-amine is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. Its trimethoxyphenyl group is particularly important for its interaction with various molecular targets, making it a valuable compound for research and development .